Cas no 951378-38-4 ((3R)-3-Amino-3-(3,5-dibromophenyl)propanoic acid)

• Product Name: (3R)-3-Amino-3-(3,5-dibromophenyl)propanoic acid
• CAS No: 951378-38-4
• MF: C₉H₉Br₂NO₂
• MW: 322.981261014938
• CID: 2193755
• Update Time: 2023-08-07

(3R)-3-Amino-3-(3,5-dibromophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(35-dibromophenyl)propanoic acid
• (3R)-3-Amino-3-(3,5-dibromophenyl)propanoic acid

• Inchi： 1S/C9H9Br2NO2/c10-6-1-5(2-7(11)3-6)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)/t8-/m1/s1
• InChI Key： BGOZWRSTHRDJSS-MRVPVSSYSA-N
• SMILES： BrC1C=C(C=C(C=1)[C@@H](CC(=O)O)N)Br

Computed Properties

• Exact Mass: 322.898
• Monoisotopic Mass: 320.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3